Cas no 503827-33-6 (2,4-Thiazolidinedione, 5-[(2,6-dimethylphenyl)methylene]-)

• Product Name: 2,4-Thiazolidinedione, 5-[(2,6-dimethylphenyl)methylene]-
• CAS No: 503827-33-6
• MF: C₁₂H₁₁NO₂S
• MW: 233.286241769791
• CID: 1568679
• Update Time: 2024-08-24

2,4-Thiazolidinedione, 5-[(2,6-dimethylphenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• 2,4-Thiazolidinedione, 5-[(2,6-dimethylphenyl)methylene]-

• Inchi： 1S/C12H11NO2S/c1-7-4-3-5-8(2)9(7)6-10-11(14)13-12(15)16-10/h3-6H,1-2H3,(H,13,14,15)
• InChI Key： ATAAKQUGUXDRFW-UHFFFAOYSA-N
• SMILES： S1C(=CC2=C(C)C=CC=C2C)C(=O)NC1=O

Computed Properties

• Exact Mass: 233.05113

Experimental Properties

• Density: 1.313±0.06 g/cm3(Predicted)
• PSA: 46.17
• pka: 7.45±0.20(Predicted)